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Compound of Interest

Compound Name:
Cyclohexanamine 2-

(phosphonooxy)acrylate

Cat. No.: B083823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Synonyms and Identification
Cyclohexanamine 2-(phosphonooxy)acrylate, a crucial reagent in biochemical and

pharmaceutical research, is known by a variety of synonyms. Its primary function is to serve as

a stable, soluble source of the high-energy phosphate compound phosphoenolpyruvate (PEP).

The compound is systematically identified by its CAS number: 10526-80-4.

This technical guide provides a comprehensive overview of its key synonyms, physicochemical

properties, relevant experimental protocols, and its role in significant biological pathways.

Key Synonyms:
Phospho(enol)pyruvic acid cyclohexylammonium salt[1][2]

PEP-CHA[1][2]

Phosphoenolpyruvic acid mono(cyclohexylammonium) salt[1][2]

2-(Phosphonooxy)acrylic acid, compound with cyclohexylamine (1:1)

PEP CHX[1][2]
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PEP mono(cyclohexylamine) salt[1][2]

Cyclohexylammonium 2-(phosphonooxy)acrylate

Physicochemical and Quantitative Data
A summary of the available quantitative data for Cyclohexanamine 2-
(phosphonooxy)acrylate is presented below. This information is essential for its proper

handling, storage, and use in experimental settings.

Property Value Source

CAS Number 10526-80-4 [1][2]

Molecular Formula C₉H₁₈NO₆P [1][3]

Molecular Weight 267.22 g/mol [1][3]

Appearance
White to off-white crystalline

powder
[4]

Melting Point 140°C [5]

Solubility

DMSO (Slightly), Methanol

(Slightly), Water (100 mg/mL

for the

tri(cyclohexylammonium) salt)

[5][6]

Storage Temperature -20°C [4][5][6]

Purity ≥97% (enzymatic) [2]

Role in Biological Pathways
Cyclohexanamine 2-(phosphonooxy)acrylate serves as a substrate for key enzymes in

central metabolic pathways, namely glycolysis and gluconeogenesis, by providing

phosphoenolpyruvate (PEP). PEP is a critical high-energy intermediate in cellular metabolism.

Glycolysis Pathway
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In the final step of glycolysis, pyruvate kinase catalyzes the irreversible transfer of a phosphate

group from PEP to ADP, yielding pyruvate and ATP. This is a crucial energy-generating step in

the pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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